Cas no 217973-44-9 (methyl 3-(3-{(tert-butoxy)carbonylamino}propanamido)propanoate)

• Product Name: methyl 3-(3-{(tert-butoxy)carbonylamino}propanamido)propanoate
• CAS No: 217973-44-9
• MF: C₁₂H₂₂N₂O₅
• MW: 274.313483715057
• MDL: MFCD24388922
• CID: 5237756
• PubChem ID: 10683721
• Update Time: 2025-06-12

methyl 3-(3-{(tert-butoxy)carbonylamino}propanamido)propanoate Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-β-alanyl-, methyl ester
• methyl 3-(3-{(tert-butoxy)carbonylamino}propanamido)propanoate

• MDL： MFCD24388922
• Inchi： 1S/C12H22N2O5/c1-12(2,3)19-11(17)14-7-5-9(15)13-8-6-10(16)18-4/h5-8H2,1-4H3,(H,13,15)(H,14,17)
• InChI Key： LLBXYHZZERLBKQ-UHFFFAOYSA-N
• SMILES： C(=O)(OC(C)(C)C)NCCC(=O)NCCC(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-(3-{(tert-butoxy)carbonylamino}propanamido)propanoate

Comprehensive Overview of Methyl 3-(3-{(tert-butoxy)carbonylamino}propanamido)propanoate (CAS No. 217973-44-9)

Methyl 3-(3-{(tert-butoxy)carbonylamino}propanamido)propanoate (CAS No. 217973-44-9) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and bioconjugation applications. Its unique molecular structure, featuring a tert-butoxycarbonyl (Boc) protecting group and an ester moiety, makes it a versatile intermediate for designing bioactive molecules. With the growing demand for precision medicine and targeted drug delivery systems, this compound has garnered significant attention from researchers exploring novel therapeutic agents.

The compound's Boc-protected amine functionality is particularly valuable in peptide synthesis, where selective deprotection enables controlled elongation of peptide chains. This aligns with current trends in peptide-based therapeutics, a rapidly expanding market projected to reach $50 billion by 2025. Researchers frequently search for "Boc-protected amino acid derivatives" and "peptide coupling reagents" – keywords where this compound demonstrates high relevance. Its ester group also offers flexibility for further modifications, making it useful in prodrug development strategies that improve drug bioavailability.

From a chemical perspective, the methyl 3-aminopropanoate backbone provides an optimal balance between hydrophilicity and lipophilicity, addressing contemporary challenges in drug solubility optimization. This characteristic has become increasingly important as approximately 40% of new chemical entities face development hurdles due to poor solubility. The compound's molecular weight (260.3 g/mol) and moderate polarity make it suitable for structure-activity relationship (SAR) studies, particularly in modifying pharmacokinetic properties of lead compounds.

In the context of green chemistry initiatives, methyl 3-(3-{(tert-butoxy)carbonylamino}propanamido)propanoate offers advantages in atom economy during multi-step syntheses. The pharmaceutical industry's shift toward sustainable manufacturing has increased interest in such efficient intermediates. Analytical techniques like HPLC purity analysis and mass spectrometry characterization are commonly employed to ensure the compound meets rigorous quality standards, reflecting the growing emphasis on analytical method development in chemical research.

The compound's stability profile makes it suitable for various storage conditions, addressing common researcher concerns about chemical stability and long-term storage of sensitive intermediates. Proper handling typically involves anhydrous conditions and temperature control, following standard protocols for N-protected amino acid derivatives. These practical considerations are frequently searched by laboratory technicians and process chemists working with similar compounds.

Emerging applications in bioconjugate chemistry have further expanded the utility of CAS No. 217973-44-9. Its reactive sites allow conjugation with various biomolecules, supporting advancements in antibody-drug conjugates (ADCs) and diagnostic probes. This aligns with the biotechnology sector's focus on targeted therapies, where search volumes for "linker chemistry" and "biomolecule conjugation" have shown consistent growth year-over-year.

Quality control aspects of methyl 3-(3-{(tert-butoxy)carbonylamino}propanamido)propanoate production emphasize the importance of chiral purity when used in stereospecific syntheses. The compound's technical specifications typically include detailed information about enantiomeric excess, meeting the stringent requirements of asymmetric synthesis applications. This attention to stereochemical purity responds to the pharmaceutical industry's heightened focus on chiral drug development.

From a regulatory standpoint, proper documentation of safety data sheets and analytical certificates accompanies commercial supplies of this compound, reflecting industry best practices for research chemicals. While not classified as hazardous under standard protocols, appropriate laboratory precautions are recommended when handling the material, consistent with general principles of chemical safety in research environments.

The synthesis of methyl 3-(3-{(tert-butoxy)carbonylamino}propanamido)propanoate typically involves amide bond formation strategies followed by protective group installation, processes that have been optimized for scalability. Recent publications have explored innovative catalytic methods for similar transformations, indicating ongoing interest in improving the synthetic accessibility of such valuable intermediates.

In conclusion, CAS No. 217973-44-9 represents a chemically sophisticated building block with multifaceted applications in modern drug discovery and development. Its structural features address several current challenges in medicinal chemistry, from peptide synthesis to bioconjugation technologies. As research continues to explore novel therapeutic modalities, compounds like methyl 3-(3-{(tert-butoxy)carbonylamino}propanamido)propanoate will remain essential tools for advancing pharmaceutical science while meeting evolving industry standards for synthetic efficiency and product quality.